Cas no 1805049-90-4 (Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805049-90-4
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 4851266
• Update Time: 2025-05-23

Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9F4NO2/c1-2-17-7(16)4-5-3-6(11)15-9(8(5)12)10(13)14/h3,10H,2,4H2,1H3
• InChI Key： XMGCONDSQLDFDN-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC(=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate

Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805049-90-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1805049-90-4, represents a significant compound in the realm of pharmaceutical chemistry. This organofluorine derivative has garnered attention due to its versatile applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The strategic incorporation of fluorine atoms into the pyridine core not only enhances the metabolic stability of the compound but also modulates its binding affinity to biological targets, making it a valuable scaffold for drug discovery.

The structure of Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate features a pyridine ring substituted with two fluorine atoms at the 3 and 6 positions, a difluoromethyl group at the 2 position, and an acetate ester at the 4 position. This unique arrangement imparts distinct electronic and steric properties that are highly conducive to further functionalization. The presence of multiple fluorine atoms increases the compound's lipophilicity and resistance to enzymatic degradation, which are critical factors in improving pharmacokinetic profiles of drugs.

In recent years, there has been a surge in research focusing on fluorinated heterocycles as pharmacophores. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacological properties of molecules, including their potency, selectivity, and duration of action. For instance, compounds containing 3,6-difluoro-pyridine moieties have shown promise in treating various diseases, including cancer and infectious disorders. The acetate ester group in Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate provides a reactive handle for further derivatization, enabling chemists to explore diverse chemical space.

The synthesis of Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate typically involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The use of fluorinating agents like Selectfluor® or DAST (diethylaminosulfur trifluoride) is crucial for introducing fluorine atoms into the pyridine ring with high regioselectivity. These synthetic strategies highlight the importance of innovative approaches in fluorochemistry for producing complex molecular architectures.

One of the most compelling aspects of Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate is its utility as a building block for constructing more intricate pharmacological entities. Researchers have leveraged this compound to develop kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For example, recent studies have shown that derivatives of this scaffold exhibit potent activity against Janus kinases (JAKs), which are implicated in inflammatory diseases such as rheumatoid arthritis. The ability to fine-tune the electronic properties of the pyridine ring through fluorination allows for the optimization of binding interactions with target proteins.

The role of computational chemistry in designing and optimizing fluorinated pyridines cannot be overstated. Molecular modeling techniques have enabled researchers to predict how structural modifications will affect biological activity. By integrating experimental data with computational insights, scientists can rationally design analogs of Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate that exhibit enhanced efficacy and reduced side effects. This interdisciplinary approach underscores the growing importance of computational methods in modern drug discovery.

In conclusion, Ethyl 3,6-difluoro-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805049-90-4) stands out as a pivotal intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for fluorinated heterocycles, compounds like this will undoubtedly play a central role in advancing therapeutic innovation.